N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]propanamide

• IUPAC Name: N-(6-methylsulfonyl-1,3-benzothiazol-2-yl)propanamide
• InChI: InChI=1S/C11H12N2O3S2/c1-3-10(14)13-11-12-8-5-4-7(18(2,15)16)6-9(8)17-11/h4-6H,3H2,1-2H3,(H,12,13,14)
• InChI Key: QMTRWJXVLYSNGV-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=NC2=C(S1)C=C(C=C2)S(=O)(=O)C
• Molecular Formula: C11H12N2O3S2
• Molecular Weight: 284.4 g/mol

Description

N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]propanamide, also known as Methylsulfonylbenzothiazolyl-propanamide (MBPA), is a chemical compound that has been of great interest to researchers due to its potential biological and medicinal properties.

Scientific Research Applications

MBPA has been the subject of numerous scientific studies due to its potential applications in the field of medicine. It has been found to exhibit antimicrobial, antitumor, and anti-inflammatory properties. MBPA has also been shown to have potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.

Mechanism of Action

The mechanism of action of MBPA is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation, as well as the activity of certain kinases involved in cell signaling.
Biochemical and Physiological Effects:
MBPA has been shown to have a number of biochemical and physiological effects. It has been found to inhibit the growth of certain cancer cells, reduce inflammation, and improve cognitive function in animal models of neurodegenerative diseases. MBPA has also been shown to have antioxidant properties, which may contribute to its potential therapeutic effects.

Advantages and Limitations for Lab Experiments

One advantage of MBPA in lab experiments is its relatively low toxicity, which makes it suitable for use in cell culture studies. However, MBPA is not very soluble in water, which can limit its use in certain experiments. Additionally, further research is needed to fully understand the mechanism of action of MBPA and its potential therapeutic applications.

Future Directions

There are several potential future directions for research on MBPA. One area of interest is the development of more efficient synthesis methods for MBPA, which could help to increase its availability for research purposes. Additionally, further studies are needed to fully understand the mechanism of action of MBPA and its potential therapeutic applications. Other potential future directions include exploring the use of MBPA in combination with other drugs or therapies, as well as investigating its potential applications in other areas such as agriculture and environmental remediation.
In conclusion, MBPA is a chemical compound that has shown potential as a therapeutic agent in the treatment of various diseases. While further research is needed to fully understand its mechanism of action and potential applications, the existing scientific literature suggests that MBPA is a promising area of research for scientists and medical professionals alike.

Synthesis Methods

MBPA can be synthesized through a multistep process that involves the reaction of 2-aminobenzenethiol with chloroacetyl chloride to form 2-chloro-N-(2-mercaptophenyl)acetamide. This intermediate compound is then reacted with 2-mercaptobenzothiazole to form MBPA. The final product is obtained through recrystallization and purification.